Cas no 4360-76-3 (1,3-Dioxolane, 2-butyl-)

• Product Name: 1,3-Dioxolane, 2-butyl-
• CAS No: 4360-76-3
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 324190
• PubChem ID: 521146
• Update Time: 2025-04-19

1,3-Dioxolane, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane, 2-butyl-
• 2-butyl-1,3-dioxolane
• Pentanal ethylene acetal
• SCHEMBL25949
• KODJTPVSRWYRDF-UHFFFAOYSA-N
• 4360-76-3
• DTXSID50334564
• 2-butyl-1,3-dioxolan
• AKOS006230052

• Inchi： 1S/C7H14O2/c1-2-3-4-7-8-5-6-9-7/h7H,2-6H2,1H3
• InChI Key： KODJTPVSRWYRDF-UHFFFAOYSA-N
• SMILES： O1CCOC1CCCC

Computed Properties

• Exact Mass: 130.09942
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 67.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes